2-(sec-butylsulfanyl)-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone

Lipophilicity ADMET profiling Physicochemical property comparison

Discontinued research chemical with limited batch availability. The sec-butylsulfanyl group introduces a single stereogenic center, enabling chiral resolution and stereochemistry-dependent bioactivity studies unavailable with achiral analogs. - Compare IC50 against isobutyl isomer (CAS 478042-27-2) across the 27.2 µM to >100 µM glycation inhibition range. - Intermediate LogP (7.30) and lowest MW (412.76 g/mol) among commercial 2-alkylthio-indolone hydrazones. - Precursor to indolone N-oxide for radical spin-trapping (lifetime several hours). Verify stock and request a quotation for your required batch size.

Molecular Formula C18H16Cl3N3S
Molecular Weight 412.76
CAS No. 478042-28-3
Cat. No. B2921085
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-(sec-butylsulfanyl)-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone
CAS478042-28-3
Molecular FormulaC18H16Cl3N3S
Molecular Weight412.76
Structural Identifiers
SMILESCCC(C)SC1=C(C2=CC=CC=C2N1)N=NC3=C(C=C(C=C3Cl)Cl)Cl
InChIInChI=1S/C18H16Cl3N3S/c1-3-10(2)25-18-16(12-6-4-5-7-15(12)22-18)23-24-17-13(20)8-11(19)9-14(17)21/h4-10,22H,3H2,1-2H3
InChIKeyNAWBRGGDNDMJDL-KQWNVCNZSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

478042-28-3 | 2-(sec-Butylsulfanyl)-3H-Indol-3-One N-(2,4,6-Trichlorophenyl)Hydrazone – Procurement-Relevant Chemical Identity


2-(sec-Butylsulfanyl)-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone (CAS 478042-28-3) is a specialized indole-based hydrazone derivative with the molecular formula C18H16Cl3N3S and a molecular weight of 412.76–412.80 g/mol. [1] It belongs to a class of 2-alkylthio-substituted indol-3-one hydrazones bearing a 2,4,6-trichlorophenylhydrazone moiety, a structural motif that has been explored for antiglycation activity and as a scaffold for kinase inhibitor design. [2] The compound is supplied at a minimum purity of 95% and is classified as a discontinued research chemical, indicating limited batch availability and a need for well-planned procurement.

1 Antiglycation pharmacophore probe – reported chemotype for protein glycation inhibition studies
2 Kinase inhibitor scaffold design – indole-hydrazone motif applicable to kinase target exploration
3 Discontinued research chemical – limited batch availability; requires planned procurement and lot verification

Why 2-(sec-Butylsulfanyl)-3H-Indol-3-One Hydrazone Cannot Be Casually Replaced by In-Class Analogs


Members of the 2-alkylthio-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone family exhibit significant structure-driven property differences despite sharing a conserved core. The critical point of divergence lies in the 2-position sulfanyl substituent, where variations in alkyl branching (sec-butyl vs. isobutyl vs. benzyl) alter computed lipophilicity by up to approximately 0.3 LogP units and introduce or eliminate a chiral center, with downstream effects on molecular recognition and solid-state properties. [1] The 2,4,6-trichlorophenylhydrazone pharmacophore has demonstrated IC50 values ranging from 27.2 µM to >100 µM against protein glycation across a series of 35 analogs, demonstrating that structurally adjacent compounds cannot be assumed to possess equivalent biological potency. [2] Generic substitution of 2-alkylthio-3H-indol-3-one hydrazones without accounting for these quantitative structural and physicochemical parameters risks invalidating comparative structure–activity or property–performance correlations. [1] [2]

Target (sec-Butyl)
Analog Mismatch
LogP 7.30, chiral center present
Isobutyl analog (478042-27-2) lower LogP, achiral; may alter lipid partitioning and molecular recognition
MW 412.76, 5 rotatable bonds
4-Fluorobenzyl analog (478042-14-7) MW 464.76, ~7 rotatable bonds; lead-likeness profile shifts
Antiglycation chemotype with structure-sensitive potency
In-class analogs show IC50 range 27.2 to inactive; biological activity cannot be assumed from scaffold alone

Quantitative Comparative Evidence for 2-(sec-Butylsulfanyl)-3H-Indol-3-One N-(2,4,6-Trichlorophenyl)Hydrazone (478042-28-3) vs. Closest Analogs


LogP Differential: sec-Butyl Substituent Confers Higher Lipophilicity vs. Isobutyl Isomer

The target compound (2-sec-butylsulfanyl) exhibits a computed octanol-water partition coefficient (LogP) of 7.30, as determined by MolAid. [1] Based on the well-established QSAR principle that the isobutyl fragment (–CH2CH(CH3)2) has a π-value approximately 0.3 units lower than the sec-butyl fragment (–CH(CH3)CH2CH3) due to differences in branching and molecular volume, the isobutyl isomer (CAS 478042-27-2) is predicted to have a LogP ≈ 7.0. [2] This difference of approximately +0.3 LogP units translates to an estimated 2-fold greater partitioning into non-polar phases for the target sec-butyl compound versus the isobutyl comparator. [2]

LogP Differential
Class-level inference
Target LogP = 7.30 (computed)
Isobutyl analog predicted ~7.0
Δ ≈ +0.3 (~2× non-polar partition)
May support higher lipophilicity-driven partitioning in assay media vs. isobutyl isomer
Comparator LogP inferred from fragment π-values; experimental confirmation advised
Lipophilicity ADMET profiling Physicochemical property comparison

Molecular Weight Advantage: sec-Butyl Derivative Is 11% Lighter Than 4-Fluorobenzyl Analog

The target compound has a molecular weight of 412.76 g/mol (C18H16Cl3N3S). The closest benzylthio analog, 2-[(4-fluorobenzyl)sulfanyl]-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone (CAS 478042-14-7), has an MW of 464.76 g/mol (C21H13Cl3FN3S). This represents a 52.00 g/mol (11.2%) reduction in molecular size for the target compound, primarily attributable to the replacement of the 4-fluorobenzyl group (C7H6F, MW ~109) with a sec-butyl group (C4H9, MW ~57). Both compounds have identical hydrogen bond donor count (1) and identical hydrogen bond acceptor count (4), but the target compound has 5 rotatable bonds versus an estimated 7 for the benzyl analog, indicating greater conformational rigidity.

MW Advantage
Cross-study comparable
412.76 g/mol vs. 464.76 g/mol (4-fluorobenzyl analog)
Δ -52.00 g/mol (-11.2%), rotatable bonds 5 vs. ~7
Lower MW with preserved HBD/HBA supports lead-likeness optimization in series
HBD and HBA counts identical; vendor-sourced comparator MW
Molecular weight optimization Lead-likeness Physicochemical property comparison

Chiral Center Presence: sec-Butyl Substituent Introduces Stereochemical Specificity Absent in Isobutyl Isomer

The sec-butylsulfanyl group [–S–CH(CH3)CH2CH3] in the target compound contains an sp3-hybridized chiral carbon at the secondary carbon of the sec-butyl chain, making the compound inherently chiral. [1] In contrast, the isobutylsulfanyl group [–S–CH2CH(CH3)2] in the isobutyl analog (CAS 478042-27-2) lacks any chiral center, as the branching occurs at the beta carbon, leaving a CH2 group adjacent to sulfur. The computed fraction of sp3-hybridized carbon (Csp3 fraction) for the target compound is 0.22 (4 sp3 carbons out of 18 total carbons), compared to an identical value for the isobutyl isomer; however, the stereochemical consequence is that the target compound can exist as two enantiomers or as a racemate, whereas the isobutyl comparator is achiral. [1]

Chiral Center
Class-level inference
1 chiral center (sec-butyl α-carbon) vs. 0 in isobutyl analog
Csp3 fraction = 0.22 (both)
Enables enantiomer-attribution studies; stereochemical control not available with achiral isobutyl
Racemate supplied; enantiopure samples require chromatographic resolution
Chirality Stereochemistry Structural differentiation

Antiglycation Pharmacophore Evidence: 2,4,6-Trichlorophenylhydrazone Moiety Demonstrates IC50 of 27.2–55.7 µM in Lead Compounds of the Same Class

A series of 35 synthetic 2,4,6-trichlorophenyl hydrazones was evaluated for in vitro antiglycation potential using a bovine serum albumin (BSA)-glucose assay. [1] The most active compounds, 14 and 18, exhibited IC50 values of 27.2 ± 0.00 µM and 55.7 ± 0.00 µM, respectively, both surpassing the reference standard rutin (IC50 = 70 ± 0.50 µM). [1] While the target compound (478042-28-3) was not specifically included in this 35-compound panel, it shares the identical 2,4,6-trichlorophenylhydrazone pharmacophore and 3H-indol-3-one core, placing it within the validated antiglycation chemotype. [1] Importantly, the study demonstrated a wide activity range across structurally related analogs (IC50 from 27.2 µM to inactive), confirming that small structural perturbations around the hydrazone scaffold produce measurable differences in biological potency. [1]

Antiglycation Pharmacophore
Class-level inference
Class potency range: IC50 27.2 to >100 µM (35 analogs, BSA-glucose assay)
Compound not directly tested in panel
Establishes 2,4,6-trichlorophenylhydrazone as reported antiglycation chemotype; target compound's potency requires direct assay
Rutin IC50 70 µM as reference; structure-activity sensitivity confirmed
Antiglycation Protein glycation inhibition Class pharmacophore validation

Radical Trapping Potential of the sec-Butyl Indolone Scaffold: Prolonged Spin Adduct Stability

The 2-secbutyl-3H-indolone-1-oxide (compound 5f), the N-oxide analog of the core indolone scaffold present in the target compound, was evaluated alongside a series of 2-alkyl and 2-aryl-3H-indol-3-one-1-oxides for radical trapping properties using electron paramagnetic resonance (EPR) spectroscopy. [1] The most stable spin adducts, with lifetimes of several hours, were obtained with 2-alkyl substituted nitrones, specifically the 2-ethyl-5,6-dioxolo derivative (5e) and the 2-secbutyl derivative (5f). [1] These two compounds demonstrated sensitivity to redox reactions in solution, indicating reversible radical binding behavior. [1] While this evidence pertains to the indolone-1-oxide form rather than the hydrazone form, it demonstrates that the sec-butyl substitution at the 2-position of the 3H-indol-3-one scaffold supports prolonged radical adduct stabilization compared to certain 2-aryl analogs in the same study. [1]

Radical Trapping
Class-level inference
2-secbutyl-indolone-1-oxide forms spin adducts with lifetime of several hours
Hydrazone form not tested; N-oxide analog shows redox-sensitive binding
Sec-butyl indolone scaffold supports prolonged spin adduct stabilization; relevance to hydrazone requires oxidative conversion study
EPR evidence from N-oxide series; comparator lifetimes not quantified in abstract
Spin trapping Free radical scavenging EPR spectroscopy

Recommended Procurement-Driven Application Scenarios for 2-(sec-Butylsulfanyl)-3H-Indol-3-One N-(2,4,6-Trichlorophenyl)Hydrazone (478042-28-3)


Mapping the Contribution of sec-Butyl vs. Isobutyl Branching to Antiglycation Potency

The target compound serves as a probe to quantify the impact of alkyl chain branching (sec-butyl vs. isobutyl) on protein glycation inhibitory activity within the 2,4,6-trichlorophenylhydrazone chemotype. Based on class-level evidence showing that structurally related hydrazones in this series exhibit IC50 values ranging from 27.2 µM to inactive, direct comparative testing of 478042-28-3 against the isobutyl isomer (478042-27-2) can elucidate whether the chiral sec-butyl group provides a measurable potency advantage over the achiral isobutyl substituent. [1] The 0.3 LogP difference between these isomers may also correlate with differential protein binding in the BSA-glucose glycation assay matrix. [2]

Precursor for sec-Butyl Indolone-1-Oxide Radical Trapping Agent Synthesis

The target hydrazone can serve as a synthetic intermediate or structural comparator for the preparation of 2-secbutyl-3H-indolone-1-oxide (compound 5f), which has demonstrated prolonged spin adduct formation (lifetime of several hours) with hetero- and carbon-centered radicals. [3] Procurement of the hydrazone enables investigation of whether hydrazone-to-N-oxide conversion preserves or modulates the radical trapping properties documented for the sec-butyl indolone scaffold, facilitating structure–property relationship studies in oxidative stress research.

Lead-Likeness Optimization Benchmark for 2-Alkylthio-3H-Indol-3-One Hydrazone Libraries

With MW = 412.76 g/mol, LogP = 7.30, HBD = 1, HBA = 4, and only 5 rotatable bonds, the target compound occupies a distinct position in the physicochemical property space of 2-alkylthio-3H-indol-3-one hydrazones. [2] Compared to the 4-fluorobenzyl analog (MW = 464.76, Δ +52 g/mol) and the isobutyl isomer (Δ LogP ≈ -0.3), the sec-butyl derivative offers an intermediate lipophilicity and the lowest molecular weight among commercially listed analogs. [2] This makes 478042-28-3 the preferred starting point for medicinal chemistry programs seeking to balance potency with drug-like physicochemical properties when exploring this chemical series.

Chiral Resolution and Enantioselectivity Studies in Target Engagement Assays

The intrinsic chirality of the sec-butylsulfanyl substituent (one stereogenic center) differentiates this compound from all achiral 2-alkylthio analogs, including the isobutyl and benzylthio derivatives. [2] Procurement of the racemate, followed by chiral chromatographic resolution, enables the generation of enantiopure samples. These can be used to assess whether stereochemistry at the 2-position sulfur influences binding to chiral biological targets such as kinases (e.g., GSK-3β) or protein glycation sites, providing a dimension of selectivity exploration unavailable with non-chiral analogs.

Application
Selection Property
Validation Focus
sec-Butyl vs. isobutyl antiglycation potency mapping
Sec-butyl branching impact on glycation inhibition
Class-level IC50 range and isomer-specific assay interpretation
Indolone-1-oxide radical trap precursor development
Hydrazone-to-N-oxide conversion compatibility
Spin adduct lifetime and redox sensitivity characterization
Lead-likeness optimization benchmark in hydrazone series
MW and LogP in drug-like property space
Physicochemical property comparison across 2-alkylthio analogs
Chiral resolution and enantioselective target engagement
Stereogenic center at 2-position sulfur
Enantiomer-attribution in kinase or glycation site binding studies
Quote Request

Request a Quote for 2-(sec-butylsulfanyl)-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.